![molecular formula C18H29N3O B3854057 1-benzyl-N-[2-(4-morpholinyl)ethyl]-4-piperidinamine](/img/structure/B3854057.png)
1-benzyl-N-[2-(4-morpholinyl)ethyl]-4-piperidinamine
Overview
Description
1-benzyl-N-[2-(4-morpholinyl)ethyl]-4-piperidinamine, also known as BMEP, is a synthetic compound that belongs to the class of piperidine derivatives. BMEP has been widely used in scientific research due to its potential therapeutic effects on various neurological disorders.
Mechanism of Action
1-benzyl-N-[2-(4-morpholinyl)ethyl]-4-piperidinamine acts as a potent inhibitor of the serotonin and norepinephrine transporters, which leads to an increase in the levels of these neurotransmitters in the synaptic cleft. This compound also binds to the dopamine transporter, which leads to a decrease in dopamine reuptake. The combined effects of this compound on these neurotransmitter systems are thought to contribute to its potential therapeutic effects on neurological disorders.
Biochemical and Physiological Effects:
This compound has been found to increase the levels of serotonin and norepinephrine in the brain, which may contribute to its potential therapeutic effects on depression and anxiety. This compound has also been found to decrease dopamine reuptake, which may contribute to its potential therapeutic effects on addiction. However, the exact biochemical and physiological effects of this compound are still not fully understood.
Advantages and Limitations for Lab Experiments
1-benzyl-N-[2-(4-morpholinyl)ethyl]-4-piperidinamine has several advantages for lab experiments, including its high potency and selectivity for the serotonin and norepinephrine transporters. However, this compound also has some limitations, including its potential toxicity and the need for careful dosing to avoid adverse effects.
Future Directions
There are several future directions for the study of 1-benzyl-N-[2-(4-morpholinyl)ethyl]-4-piperidinamine. One potential direction is to further explore its potential therapeutic effects on neurological disorders such as depression, anxiety, and addiction. Another potential direction is to investigate the underlying biochemical and physiological mechanisms of this compound. Additionally, future studies may explore the potential use of this compound in combination with other drugs for enhanced therapeutic effects.
Scientific Research Applications
1-benzyl-N-[2-(4-morpholinyl)ethyl]-4-piperidinamine has been studied for its potential therapeutic effects on various neurological disorders such as depression, anxiety, and addiction. Studies have shown that this compound acts as a selective serotonin reuptake inhibitor (SSRI) and norepinephrine reuptake inhibitor (NRI), which enhances the levels of these neurotransmitters in the brain. This compound has also been found to modulate the activity of the dopamine transporter, which may contribute to its potential therapeutic effects on addiction.
properties
IUPAC Name |
1-benzyl-N-(2-morpholin-4-ylethyl)piperidin-4-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H29N3O/c1-2-4-17(5-3-1)16-21-9-6-18(7-10-21)19-8-11-20-12-14-22-15-13-20/h1-5,18-19H,6-16H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUVKMBKJHOMGIM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NCCN2CCOCC2)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H29N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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